Cas no 87568-60-3 (1-Azabicyclo[3.2.0]heptan-7-one, 2-[(phenylthio)methyl]-, cis-)

1-Azabicyclo[3.2.0]heptan-7-one, 2-[(phenylthio)methyl]-, cis- structure
87568-60-3 structure
Product Name:1-Azabicyclo[3.2.0]heptan-7-one, 2-[(phenylthio)methyl]-, cis-
CAS No:87568-60-3
MF:C13H15NOS
MW:233.329302072525
CID:655071
PubChem ID:71412588
Update Time:2025-04-19

1-Azabicyclo[3.2.0]heptan-7-one, 2-[(phenylthio)methyl]-, cis- Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.0]heptan-7-one, 2-[(phenylthio)methyl]-, cis-
    • (2R,5R)-2-(phenylsulfanylmethyl)-1-azabicyclo[3.2.0]heptan-7-one
    • 87568-60-3
    • (2R,5R)-2-[(Phenylsulfanyl)methyl]-1-azabicyclo[3.2.0]heptan-7-one
    • DTXSID30832134
    • Inchi: 1S/C13H15NOS/c15-13-8-10-6-7-11(14(10)13)9-16-12-4-2-1-3-5-12/h1-5,10-11H,6-9H2/t10-,11-/m1/s1
    • InChI Key: BKMUFIOCFQOPDT-GHMZBOCLSA-N
    • SMILES: S(C1C=CC=CC=1)C[C@H]1CC[C@@H]2CC(N21)=O

Computed Properties

  • Exact Mass: 233.08743528g/mol
  • Monoisotopic Mass: 233.08743528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.6Ų
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